Cas no 2580201-98-3 (Tert-butyl 4-azidopiperidine-4-carboxylate)

• Product Name: Tert-butyl 4-azidopiperidine-4-carboxylate
• CAS No: 2580201-98-3
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5660849
• PubChem ID: 152069013
• Update Time: 2025-05-19

Tert-butyl 4-azidopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727291
• tert-butyl 4-azidopiperidine-4-carboxylate
• 2580201-98-3
• Tert-butyl 4-azidopiperidine-4-carboxylate

• Inchi： 1S/C10H18N4O2/c1-9(2,3)16-8(15)10(13-14-11)4-6-12-7-5-10/h12H,4-7H2,1-3H3
• InChI Key： UUHZSIJETYADQY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCNCC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.7Ų

Additional information on Tert-butyl 4-azidopiperidine-4-carboxylate

Comprehensive Overview of Tert-butyl 4-azidopiperidine-4-carboxylate (CAS No. 2580201-98-3)

Tert-butyl 4-azidopiperidine-4-carboxylate (CAS No. 2580201-98-3) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. Its unique structural features, including the azido group and tert-butyl ester, make it a versatile intermediate for designing novel molecules. Researchers and industries value this compound for its role in click chemistry, peptide modification, and drug discovery, aligning with current trends in bioconjugation and targeted therapeutics.

The growing demand for high-purity intermediates like Tert-butyl 4-azidopiperidine-4-carboxylate reflects advancements in precision medicine and biopharmaceuticals. With CAS No. 2580201-98-3 frequently searched in academic databases, its applications span proteomics, antibody-drug conjugates (ADCs), and small-molecule inhibitors. Users often inquire about its synthesis protocols, solubility, and stability under various conditions, highlighting its relevance in lab-scale and industrial-scale processes.

From a synthetic perspective, the azidopiperidine core of this compound enables efficient cycloaddition reactions, particularly in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition). This property is pivotal for developing biocompatible materials and fluorescent probes, addressing emerging needs in bioimaging and diagnostics. Moreover, the tert-butyl protecting group enhances its compatibility with solid-phase peptide synthesis (SPPS), a technique central to peptide-based drug development.

Recent studies emphasize the compound’s utility in covalent inhibitor design, a hot topic in oncology research. Its azide functionality allows selective binding to biological targets, making it a candidate for PROTACs (Proteolysis Targeting Chimeras) and degrader technologies. These applications resonate with frequent searches on "azide reagents for drug discovery" and "piperidine derivatives in medicinal chemistry", underscoring its interdisciplinary importance.

Quality control and analytical characterization of CAS No. 2580201-98-3 are critical for reproducibility. Techniques like HPLC, NMR, and mass spectrometry ensure compliance with GMP standards, a concern for users sourcing research-grade chemicals. Additionally, its storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in forums, reflecting practical challenges in handling azide-containing compounds.

In summary, Tert-butyl 4-azidopiperidine-4-carboxylate (CAS No. 2580201-98-3) bridges gaps between organic chemistry and life sciences. Its adaptability to green chemistry principles and alignment with AI-driven molecular design trends further elevate its profile. As innovations in catalysis and biomaterials evolve, this compound remains a cornerstone for next-generation therapeutics and functional materials.